N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide

• IUPAC Name: 1-[4-(1-adamantylsulfamoyl)phenyl]-3-(2,3-dichlorophenyl)urea
• InChI: InChI=1S/C23H25Cl2N3O3S/c24-19-2-1-3-20(21(19)25)27-22(29)26-17-4-6-18(7-5-17)32(30,31)28-23-11-14-8-15(12-23)10-16(9-14)13-23/h1-7,14-16,28H,8-13H2,(H2,26,27,29)
• InChI Key: RMRUSFQAUDNMKL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NS(=O)(=O)C4=CC=C(C=C4)NC(=O)NC5=C(C(=CC=C5)Cl)Cl
• Molecular Formula: C23H25Cl2N3O3S
• Molecular Weight: 494.4 g/mol

Description

N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide, also known as ADBS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ADBS belongs to the class of sulfonamides and has a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide involves its binding to specific targets in the body, such as CAIX and COX-2. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide binds to the active site of CAIX and inhibits its activity, leading to a decrease in tumor growth and metastasis. Similarly, N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide binds to the active site of COX-2 and inhibits its activity, leading to a decrease in the production of inflammatory mediators. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide also modulates the activity of immune cells by binding to specific receptors on the cell surface.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide depend on its target and the specific disease being studied. In cancer, N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to inhibit tumor growth and metastasis by inhibiting CAIX activity. In inflammation, N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to decrease the production of inflammatory mediators by inhibiting COX-2 activity. In autoimmune disorders, N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to modulate the activity of immune cells, leading to a decrease in the production of autoantibodies.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide in lab experiments is its specificity for its targets. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide binds to specific targets in the body, making it a useful tool for studying the role of these targets in various diseases. However, one of the limitations of using N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide is its potential toxicity. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to have cytotoxic effects on some cell lines, and its toxicity needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide. One area of research is the development of more potent and selective inhibitors of CAIX and COX-2. Another area of research is the study of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide in combination with other drugs for the treatment of cancer and inflammation. Additionally, the role of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide in modulating the activity of immune cells needs to be further explored for its potential use in the treatment of autoimmune disorders. Finally, the toxicity of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide needs to be carefully studied to ensure its safety for use in humans.
Conclusion:
In conclusion, N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide is a promising compound for scientific research due to its potential therapeutic applications in various diseases. The synthesis method of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been optimized over the years, and its purity is crucial for its use in research. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to inhibit the activity of CAIX and COX-2, making it a potential candidate for the treatment of cancer and inflammation. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide also modulates the activity of immune cells, making it a potential candidate for the treatment of autoimmune disorders. While N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has several advantages for use in lab experiments, its toxicity needs to be carefully monitored. Finally, there are several future directions for research on N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide, including the development of more potent and selective inhibitors and the study of N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide in combination with other drugs.

Scientific Research Applications

N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase IX (CAIX), which is overexpressed in many solid tumors. Inhibition of CAIX activity can lead to a decrease in tumor growth and metastasis. N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has also been studied for its anti-inflammatory properties, as it can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In addition, N-1-adamantyl-4-({[(2,3-dichlorophenyl)amino]carbonyl}amino)benzenesulfonamide has been shown to modulate the activity of immune cells, making it a potential candidate for the treatment of autoimmune disorders.